2-(4-fluorophenoxy)-N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[3-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)propyl]acetamide
• InChI: InChI=1S/C20H19FN4O3/c21-16-2-4-17(5-3-16)28-14-19(26)23-10-1-13-25-20(27)7-6-18(24-25)15-8-11-22-12-9-15/h2-9,11-12H,1,10,13-14H2,(H,23,26)
• InChI Key: ZPSIMLIRODBQRI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=NC=C3)F
• Molecular Formula: C20H19FN4O3
• Molecular Weight: 382.4 g/mol
• CAS No.: 1105246-52-3

Description

2-(4-fluorophenoxy)-N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)acetamide is a useful research compound. Its molecular formula is C20H19FN4O3 and its molecular weight is 382.395. The purity is usually 95%.
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Scientific Research Applications

Molecular Imaging Probes

Compounds with complex structures, similar to the one mentioned, are often explored for their potential as molecular imaging probes. For example, a study on the effects of acetaminophen on mitochondrial complex I activity in the rat liver and kidney utilized a PET probe for mitochondrial complex I (MC-I), demonstrating its potential as a quantitative imaging tool for hepatic and renal dysfunction (Ohba et al., 2016). This illustrates the broader research interest in developing specific molecular probes for imaging biological processes.

Drug Development and Synthesis

Research in drug development often involves the synthesis and evaluation of compounds with specific functional groups or structural motifs that are present in "2-(4-fluorophenoxy)-N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)acetamide." For instance, the synthesis and biological evaluation of substituted imidazo[1,2-a]pyridines and pyrazolo[1,5-a]pyrimidines for studying the peripheral benzodiazepine receptor using positron emission tomography highlights the exploration of compounds for specific receptor targeting (Fookes et al., 2008).

Anticancer and Antimicrobial Activity

Compounds with similar structural features are studied for their potential anticancer and antimicrobial activities. A study on novel fluoro substituted benzo[b]pyran with anti-lung cancer activity (Hammam et al., 2005) showcases efforts to identify new therapeutic agents. Additionally, the synthesis and antimicrobial profile of newer Schiff bases and thiazolidinone derivatives (Fuloria et al., 2014) provide insights into the development of compounds with potential antimicrobial properties.

Molecular Sensors

Research into chemosensors, such as the development of a highly selective turn-on chemosensor capable of monitoring Zn2+ concentrations in living cells and aqueous solution (Park et al., 2015), indicates interest in molecules that can serve as selective sensors for biologically relevant ions. This aligns with the potential application of the given compound in developing sensors based on specific structural features.